ABSTRACTThe current EU regulatory framework is forcing the need for a substantial and significant reduction of greenhouse gas emissions in all the main economic sectors since climate change effects have been more tangible in recent years. The adoption of actions and measures to reduce CO2 emissions are thus essential for preventing global warming. For this reason, a simplified bottom-up approach is presented here to estimate the potential environmental benefit achievable, in terms of CO2 emissions saving, when a set of proposed energy efficiency measures were adopted in relevant economic sectors of the UNESCO area of Vineyard Landscape in Piedmont Region in Italy. Specifically, representative case studies were assumed for each economic sector being studied to identify the energy efficiency measures to be adopted. Then, progressive scenarios with different territorial diffusion of the proposed measures were performed. The analysis shows that a CO2 emission reduction from 7.1% to 32.4% can be potentially obtained by considering different diffusion pathways of the identified energy efficiency measures in the residential, accommodation, private transport, and food industry sectors, so that the UNESCO area can effectively contribute to contrast global warming. The proposed simplified approach can be replicated in other similar context to obtain rough estimation of emission savings due to territorial diffusion of energy efficiency measures considering available regional and local databases.

ABSTRACTIn enhanced geothermal systems (EGS), the efficiency of the energy recovery process is highly dependent on the produced fluid’s temperature. In this work, a new analytical scheme is proposed for predicting the spatiotemporal evolution of temperature profile based on the three-dimensional energy conservation equation solved on the vertical plane passing through the wells. The solution is given in an error-function form which suits well for feasibility studies. An economic study is then conducted on the cost of operation based on the analytically described temperature and pressure distribution. The cumulative gain of operation, including the cost of pumping and reduced gain due to thermal breakthrough, is optimized with respect to the well spacing and the water injection rate. Optimum well spacing – injection rate combinations have been obtained for varied project life times. The maximum cumulative gain calculated by this method can be used for capex analyses and project lifetime predictions.

ABSTRACTTo reach climate neutrality by mid-century, the EU needs to decarbonize its transport sector. Transition options include electrification, biofuels, hydrogen, and e-fuels (synthetic fuels). Owing to their uncertain and disruptive role, we assess the potential contribution of e-fuels deployment to the EU transport decarbonization in line with the region’s climate neutrality ambition in 2050. To do so, we enhance the representation of competing fuels in the PRIMES-TREMOVE transport model. We quantify two contrasting transport scenarios: one with notable contribution from e-fuels, and a second scenario without e-fuels but with maximum use of the alternative options. Findings are arrayed in a Strengths-Weaknesses-Opportunities-Threats analysis. Electrification of private transport mobility in urban and sub-urban areas emerges as a key option in both pathways. However, the two scenarios differ in the other technology and fuel choices, with implications on road freight transport, infrastructure, R&D spending, and maturity requirements for alternative vehicles.

ABSTRACTEcuador is a developing South American country that has highly subsidized liquid petroleum gas (LPG) since 1974. Between 2015 and 2020, LPG subsidies amounted to 260 M USD annually. In 2014, the Ecuadorean government implemented a clean cooking program, to encourage the replacement of LPG with electricity, mainly through induction stoves. However, the engagement rate in this program was lower than initially expected. This work investigates the socioeconomic and sociodemographic determinants of using various cooking technologies in Ecuador, including induction stoves. We use official Ecuadorian household surveys from 2015 to 2017 to gather information on gender, age, marital status, educational level, ethnicity, income family, family size, urban area, and province of residence. We then perform two econometric analyses, one using a probit model to study the determinants of having an induction stove, and the other employing a multilogit model to investigate the sociodemographic characteristics associated with the use of different cooking technologies, namely LPG, firewood, and electricity. Our results indicate that non-married individuals, Indigenous people, the poor, and those living in rooms or apartments with poor housing conditions show the lowest likelihood of having an induction stove. Moreover, the most disadvantaged groups still prefer firewood instead of the highly subsidized LPG barrels. We also find important differences across provinces. Our results give rise to several policy recommendations. Clean cooking programs should have a more regional approach and consider specific subsidies for the most disadvantaged groups. Moreover, the successful implementation of clean cooking programs may require the implementation of specific social programs targeting households that still use firewood. Otherwise, these clean cooking programs may become regressive and only benefit the wealthier households.

ABSTRACTJuxtaposing China’s current situation and policies toward coal and renewables at home and abroad, we argue that China remains in a paradoxical state of carbon lock-in. We analyze the techno-economic, institutional and political factors that contribute to China’s coal-related policies following a novel approach that blends different theories and frameworks to establish an interdisciplinary dialogue between various strands of research that were hitherto unconnected. This is accomplished by applying a political economy framework through the lens of techno-institutional carbon lock-in theory in three case studies encompassing China itself, as well as China’s climate and energy policy abroad in Pakistan and Mozambique. The article draws four major conclusions about China’s energy paradox: 1) An imperative for economic growth lies at the heart of the Chinese governance system’s incentive structure, which has resulted in a coal-based energy and industrial policy. 2) China’s government should use the experimental, decentralized nature of its regionally-decentralized regime and energy sector to their advantage by promoting disruption rather than incumbency. 3) To address the structural and institutional deficiencies that maintain or even strengthen carbon lock-in, energy governance should be shaped around the primary challenge of strengthening renewable energy advocates throughout all levels of government. 4) The discussion of coal financing abroad must now go beyond the discontinuation of new projects; the building of alternative cleaner projects should be considered and the ones in progress should be halted.

ABSTRACTThe interdependence of carbon allowances and different energy sources in extreme market behavior is still unsettled in the literature. Using different types of static and time-varying copulas, this piece of research aims to quantify the dependence structures of Europe-based carbon future returns and selected energy future returns (i.e. coal, electricity, oil, and natural gas), and to investigate whether or not these dependence structures are influenced by economic indicators. Our results show strong evidence that time-varying parameter copulas with extreme tails are the best fit to the dependence structure. We also find that the speculation activity and the uncertainty of the state of the global economy are two important components of this robust dependence structure in the period of oil price crises. These findings are relevant for the implementation of effective policies to make the carbon market operate more efficiently and stably.

ABSTRACTGiven that the development of renewable energy is regarded as a sustainable alternative to the realization of environmental quality, it is not surprising that the discussion of the sustainability of the world’s energy sources continues to expand. While renewable energy has a negligible impact on environmental degradation, developing regions like sub-Saharan Africa (SSA) is restricted by the capital-intensive investment requirements of the burgeoning renewable energy market. To explore the significance of available funding sources on renewable energy development in the region, this study investigates the influence of public debt on renewable energy consumption (REC) in a panel of 29 SSA countries, in full and sub-regional categorizations. A combination of the instrumental variable generalized method of moment (IV-GMM) approach and the two-stage least squares estimator was applied to achieve the goal of the study. Overall, our findings indicate that public debt, carbon emission, financial development, and economic growth exert a negative and significant linkage with renewable energy, while urbanization has a positive and significant influence. Aware of the study findings, appropriate policy prescriptions are proposed to improve the debt-financed funding for the development of the renewable energy sector in SSA.

ABSTRACTThe increase in the amount of waste generated from construction and demolition (C&D) has raised concerns regarding landfill space and greenhouse gas emissions. One of the waste management practices that can remedy these issues is to convert the C&D wood waste into biofuel. The technical aspects, environmental benefits, and economic feasibility of such a practice may vary from one case to another and should be evaluated before implementation. In this study, techno-economic feasibility of establishing a biofuel production plant, which uses C&D wood waste delivered to the City of Vancouver (CoV)’s landfill in British Columbia, Canada is conducted. In addition, the GHG emission reduction of biofuel production compared with landfilling the C&D wood waste is investigated. According to the results, the average GHG emissions from landfilling all the waste is 24,350 tonnes of CO2 eq. while the emissions from biofuel production are 11,156 and 10,539 tonnes CO2 eq. for the biofuel production plant using diesel-based and electric-based equipment pieces, respectively. The GHG emission reductions are then monetized and included in the economic analysis. Results indicate that biofuel production is economically feasible only if the impacts of GHG emission reduction are considered. Moreover, sensitivity analysis and scenario analyses are performed on financial parameters, wood waste supply, biofuel demand, plant capacity, and plant ownership schemes. Based on these analyses, the biofuel selling price is the most impactful financial parameter on the outcome of economic feasibility. A 50% change in the biofuel selling price results in 42% and 45% change in NPV of the project for diesel-based and electric-based equipment, respectively. Furthermore, the ownership scheme, where CoV and a partner split the ownership and the partner operates the plant is the best option, with a net present value of more than $69 million.

ABSTRACTThis study investigates the relationship between nanotechnological innovations, renewable energy consumption, economic growth, and ecological footprint for G7 countries within the framework of the Environmental Kuznets Curve (EKC) hypothesis. The study employs panel cointegration tests with structural breaks from 1990–2018. Nanotechnology is expected to reduce environmental degradation by increasing renewable energy consumption and energy saving. In this context, nanotechnological innovations are an essential tool for sustainable development. However, the literature also emphasizes that nanoparticle emissions from nanotechnology can negatively impact human and environmental health in the long term, and these need to be analyzed. In this context, this study is the first to empirically examine the relationship between nanotechnological innovations, renewable energy consumption, economic growth, and ecological footprint within the framework of the EKC hypothesis. The outcomes affirm that all variables are integrated with the long term. The results show that the EKC hypothesis is valid only in the USA. Nanotechnological innovations have a reducing effect on environmental degradation in the USA, whereas; they have an increasing impact on environmental degradation in Italy and the United Kingdom. Renewable energy consumption enhances environmental quality in Italy, Japan, the United Kingdom, and the USA. Based on these empirical findings, the government should pioneer to development of new the lowest nanoparticle-emitting nanotechnologies. And that way, it will be possible to encourage energy savings and renewable energy consumption more safely, and the effectiveness of sustainable development policies will increase.

ABSTRACTThe aim of this study was to investigate the impact of solar energy production on financial development and economic growth in 11 leading countries in solar energy production over the period 2000–2019. The results of the analysis indicated that solar energy production had a positive and significant impact on financial development, however, not on economic growth. It was found that the impacts of capital and direct investment variables on financial development and economic growth were positive and significant. According to Dumitrescu-Hurlin’s causality test results, a bidirectional causality relationship was determined to exist between solar energy production and financial development. Furthermore, a unidirectional causality relationship running from economic growth to solar energy production was detected. In this context, the analysis results confirmed the conservation hypothesis. The results could be a guide on solar energy production policies. By considering the impacts of solar energy production on financial development and economic growth, more effective policy decisions could be made.